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Compound of Interest

Compound Name: BI-167107

Cat. No.: B15619068 Get Quote

Technical Support Center: BI-167107
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on troubleshooting solubility issues with BI-167107
in Phosphate-Buffered Saline (PBS).

Frequently Asked Questions (FAQs)
Q1: What is BI-167107 and why is it used in research?

BI-167107 is a potent and high-affinity full agonist for the β2 adrenergic receptor (β2AR).[1][2]

[3] It was initially developed as part of a program to create long-acting β2-agonists for

respiratory diseases.[4] Due to its high potency and slow dissociation from the receptor, it has

become a valuable tool for structural biology studies, particularly in the crystallization of the

active state of β2AR and β2AR-G-protein complexes.[1][3][4]

Q2: I'm observing precipitation when I try to dissolve BI-167107 directly in PBS. Why is this

happening?

BI-167107 exhibits poor solubility in aqueous solutions like PBS due to its physicochemical

properties. The primary reasons for this are:

High Lipophilicity: BI-167107 is a lipophilic ("fat-loving") molecule, which means it

preferentially dissolves in non-polar, organic solvents rather than in polar, aqueous solutions
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like PBS. This is quantitatively indicated by its high predicted octanol-water partition

coefficient (logP).

Chemical Structure: The molecular structure of BI-167107 contains several non-polar

regions, contributing to its overall low affinity for water.

Q3: What are the key physicochemical properties of BI-167107?

Understanding the physicochemical properties of BI-167107 is crucial for developing

appropriate handling and formulation strategies.

Property Value Source

Molecular Weight 370.45 g/mol [5]

CAS Number 1202235-68-4 [5][6]

Predicted logP 2.85
Predicted using computational

tools

Predicted pKa Basic: 9.2, Acidic: 11.5
Predicted using computational

tools

Solubility in DMSO 75 mg/mL (202.46 mM) [2]

Appearance White to off-white solid [2]

Q4: Since BI-167107 is poorly soluble in PBS, what is the recommended solvent for creating a

stock solution?

The recommended solvent for preparing a stock solution of BI-167107 is dimethyl sulfoxide

(DMSO).[2][5] A stock solution of up to 75 mg/mL can be prepared in DMSO.[2] It is important

to use high-purity, anhydrous DMSO as hygroscopic DMSO can negatively impact the solubility

and stability of the compound.[2]

Q5: I've prepared a DMSO stock, but the compound precipitates when I dilute it into my PBS-

based assay buffer. What can I do?
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This phenomenon is known as "precipitation upon dilution" and is common for lipophilic

compounds dissolved in a strong organic solvent like DMSO. When the DMSO stock is added

to an aqueous buffer, the local concentration of the compound can exceed its solubility limit in

the resulting solvent mixture, leading to precipitation.

To avoid this, consider the following:

Stepwise Dilution: Instead of adding the DMSO stock directly to the final volume of PBS,

perform serial dilutions in PBS, vortexing or mixing thoroughly between each step.

Lower Final DMSO Concentration: Aim for the lowest possible final concentration of DMSO

in your experiment (typically <0.5% for in vitro assays) to minimize solvent-induced artifacts.

Use of Co-solvents: For in vivo studies or more challenging in vitro systems, a co-solvent

system is often necessary.

Troubleshooting Guide for BI-167107 Solubility in
PBS
This guide provides a systematic approach to addressing solubility challenges with BI-167107
in PBS.

Problem: Precipitate forms when preparing BI-167107 solution in PBS.

Troubleshooting workflow for BI-167107 solubility.

Experimental Protocols
Protocol 1: Preparation of BI-167107 for In Vitro Cellular Assays

This protocol describes the preparation of a working solution of BI-167107 for typical cell-based

experiments.

Materials:

BI-167107 powder

Anhydrous, high-purity DMSO
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Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile microcentrifuge tubes

Procedure:

Prepare a 10 mM stock solution in DMSO:

Weigh out the required amount of BI-167107 powder.

Add the appropriate volume of DMSO to achieve a 10 mM concentration (e.g., for 1 mg of

BI-167107 with a MW of 370.45, add 269.9 µL of DMSO).

Vortex thoroughly until the powder is completely dissolved. Gentle warming or sonication

can be used to aid dissolution.

Prepare an intermediate dilution:

Perform a 1:10 dilution of the 10 mM stock solution in DMSO to create a 1 mM

intermediate stock.

Prepare the final working solution:

To minimize the final DMSO concentration, add the 1 mM intermediate stock to your cell

culture medium or PBS dropwise while gently vortexing. For a final concentration of 1 µM,

add 1 µL of the 1 mM stock to 1 mL of medium/PBS (final DMSO concentration will be

0.1%).

Vehicle Control:

Always prepare a vehicle control containing the same final concentration of DMSO as your

experimental samples.
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Stock Solution Preparation Working Solution Preparation
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(e.g., 1 µM with <0.5% DMSO)

Click to download full resolution via product page

Workflow for preparing BI-167107 for in vitro assays.

Protocol 2: Preparation of BI-167107 for In Vivo Studies

This protocol is adapted from a formulation known to achieve a clear solution for in vivo

administration.[2]

Materials:

BI-167107 powder

Anhydrous, high-purity DMSO

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Saline (0.9% NaCl)

Sterile tubes

Procedure to prepare a 3.75 mg/mL working solution:

Prepare a 37.5 mg/mL stock solution in DMSO:

Dissolve the required amount of BI-167107 in DMSO.

Prepare the formulation (example for 1 mL final volume):
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To 400 µL of PEG300, add 100 µL of the 37.5 mg/mL DMSO stock solution and mix

thoroughly.

To this mixture, add 50 µL of Tween-80 and mix until uniform.

Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix well.

Vehicle Control:

Prepare a vehicle control with the same proportions of DMSO, PEG300, Tween-80, and

saline, but without BI-167107.

Important Considerations:

It is recommended to prepare this formulation fresh on the day of use.

The final concentration of each component is: 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% Saline.

Always perform a small-scale test to ensure the formulation is clear and free of precipitation

before administering to animals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [troubleshooting BI-167107 solubility issues in PBS].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619068#troubleshooting-bi-167107-solubility-
issues-in-pbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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